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Compound of Interest

Compound Name: Ivisol

CAS No.: 11132-71-1

Cat. No.: B1173408

Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of Ivisol,
a disinfectant containing the active ingredients Chlorocresol and Clorophene. Adherence to

these procedures is critical for ensuring the safety of laboratory personnel and protecting the

environment. This guide is intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure an ANSI-approved eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).
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Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A lab coat or other protective garment is mandatory to prevent skin contact.

Quantitative Data of Active Ingredients
The following table summarizes key quantitative data for the active ingredients in Ivisol,
compiled from various safety data sheets.

Property
Chlorocresol (4-chloro-3-
methylphenol)

Clorophene (2-benzyl-4-
chlorophenol)

CAS Number 59-50-7 120-32-1

Molecular Formula C₇H₇ClO C₁₃H₁₁ClO

Molecular Weight 142.58 g/mol [1][2] 218.68 g/mol [3]

Appearance
Pinkish to white crystalline

solid[1][4]
White to pale yellow solid[5]

Melting Point 64-66 °C[1][4] 46-49 °C[6]

Boiling Point 235 °C[2][7] 160-162 °C[6]

Water Solubility 3.8 g/L (25°C)[7] 0.12 g/L[6]

Log P (octanol/water) 3.1[1] Not available

Ivisol Disposal Decision Pathway
The following diagram outlines the decision-making process for the proper disposal of Ivisol
waste.
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Start: Ivisol Waste Generated

Is the container empty?

Liquid Ivisol Waste

No

Empty Ivisol Container

Yes

Is the waste contaminated
with other hazardous materials?

Collect in a designated, labeled,
and sealed hazardous waste container

No
Consult SDS of other contaminants

for compatibility and disposal instructions

Yes

Solid Waste (e.g., contaminated wipes, PPE)

Decontaminate Container
(e.g., triple rinse with appropriate solvent)

Dispose of as non-hazardous
recyclable waste (check local regulations)

Segregate from incompatible wastes

Dispose of through a licensed
hazardous waste disposal facility

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1173408/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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